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Compound Name: (R)-3-Hydroxypyrrolidin-2-one

Cat. No.: B152327

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-3-Hydroxypyrrolidin-2-one is a valuable chiral building block in the synthesis of
pharmaceuticals. A thorough understanding of its physicochemical properties is essential for its
effective application in drug development and manufacturing. This technical guide provides a
summary of the available physical and chemical data for (R)-3-Hydroxypyrrolidin-2-one.
While specific experimental thermochemical data such as enthalpy of formation, entropy, and
heat capacity are not readily available in the current literature, this document outlines the
standardized experimental protocols that can be employed to determine these crucial
parameters. Detailed methodologies for bomb calorimetry and Differential Scanning
Calorimetry (DSC) are presented to guide researchers in acquiring this data. Furthermore, a
general experimental workflow for the thermochemical analysis of such compounds is
illustrated.

Physicochemical Properties of (R)-3-
Hydroxypyrrolidin-2-one

A compilation of known physical and chemical properties of (R)-3-Hydroxypyrrolidin-2-one is
presented in Table 1. This data is crucial for handling, storage, and application of the
compound in a laboratory and industrial setting.
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Table 1: Physicochemical Data for (R)-3-Hydroxypyrrolidin-2-one

Property Value

Molecular Formula C4sH7NO:2

Molecular Weight 101.10 g/mol

CAS Number 77510-50-0

Melting Point 100-103 °C

Boiling Point 363.6 °C at 760 mmHg
Density 1.292 g/cm3

Flash Point 173.7 °C

Vapor Pressure 9.26 x 1077 mmHg at 25 °C

Experimental Protocols for Thermochemical
Analysis

The following sections detail the standard experimental procedures for determining the key
thermochemical properties of an organic solid like (R)-3-Hydroxypyrrolidin-2-one.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

Bomb calorimetry is a standard technique to determine the heat of combustion of a substance
at constant volume.[1] From this, the standard enthalpy of formation can be calculated.[2][3]

2.1.1. Materials and Equipment
e Oxygen bomb calorimeter
» Benzoic acid (standard for calibration)

¢ (R)-3-Hydroxypyrrolidin-2-one sample
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Fuse wire (e.g., nickel-chromium)

Oxygen cylinder with pressure regulator

Analytical balance (precision £0.1 mg)

Pellet press

Deionized water

Thermometer with high resolution

2.1.2. Experimental Procedure

Calorimeter Calibration:

o Accurately weigh approximately 1 g of benzoic acid pellet and place it in the fuel capsule.

[4]

o Cut a 10 cm piece of fuse wire, weigh it, and connect it to the electrodes of the bomb
head, ensuring it touches the benzoic acid pellet.[4][5]

o Add 1 mL of deionized water to the bottom of the bomb to saturate the internal
atmosphere with water vapor.

o Seal the bomb and purge it with oxygen to remove atmospheric nitrogen.[6]
o Fill the bomb with pure oxygen to a pressure of approximately 30 atm.[4]

o Place the bomb in the calorimeter bucket containing a precisely measured mass of water
(e.g., 2000 g).[6]

o Allow the system to reach thermal equilibrium while stirring, and record the initial
temperature for several minutes to establish a baseline.

o Ignite the sample via the fuse wire.
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o Record the temperature at regular intervals (e.g., every 30 seconds) until a maximum
temperature is reached and then begins to fall.[4]

o After the experiment, release the pressure, open the bomb, and measure the length of the
unburned fuse wire.

o Calculate the heat capacity of the calorimeter (C_cal) using the known heat of combustion
of benzoic acid.

e Sample Analysis:

o Repeat the procedure described in section 2.1.2.1 using a pellet of (R)-3-
Hydroxypyrrolidin-2-one (approximately 0.5-1.0 g).

o Using the determined C_cal and the measured temperature change, calculate the heat of
combustion of the sample.

o Apply corrections for the heat released by the combustion of the fuse wire.[3]

o From the heat of combustion at constant volume (AU_c), calculate the enthalpy of
combustion at constant pressure (AH_c) and subsequently the standard enthalpy of
formation (AH_f°).[7]

Determination of Heat Capacity and Enthalpy of Fusion
using Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat
required to increase the temperature of a sample and a reference as a function of temperature.
[8] It is widely used to determine thermal properties like heat capacity, melting point, and
enthalpy of fusion.[9][10]

2.2.1. Materials and Equipment
 Differential Scanning Calorimeter (DSC)
e Hermetically sealable sample pans (e.g., aluminum)

¢ (R)-3-Hydroxypyrrolidin-2-one sample
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» Analytical balance (precision £0.01 mg)

 Inert gas supply (e.g., nitrogen)

2.2.2. Experimental Procedure

e Sample Preparation:

o Accurately weigh 5-15 mg of (R)-3-Hydroxypyrrolidin-2-one into a DSC sample pan.[9]

[e]

[e]

Hermetically seal the pan to prevent any loss of sample due to sublimation or
decomposition.

Prepare an empty, sealed pan to be used as a reference.

e DSC Analysis:

[¢]

Place the sample pan and the reference pan into the DSC cell.

Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50
mL/min) to provide an inert atmosphere.[9]

Initiate a temperature program. A typical program involves an initial isothermal period,
followed by a controlled heating ramp (e.g., 10 °C/min) through the temperature range of
interest (including the melting point), and a final cooling ramp.[11]

To erase the sample's thermal history, a heat/cool/heat cycle can be employed.[9]

The DSC instrument records the heat flow to the sample relative to the reference as a
function of temperature.

» Data Analysis:

[e]

Heat Capacity (C_p): The heat capacity of the sample can be determined from the
displacement of the baseline in the heat flow signal. This requires a baseline run with
empty pans and a calibration run with a standard material of known heat capacity (e.g.,
sapphire).
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o Melting Point (T_m): The melting point is typically determined as the onset temperature of
the melting endotherm.[9]

o Enthalpy of Fusion (AH_fus): The enthalpy of fusion is calculated by integrating the area of
the melting peak in the DSC thermogram.[9]

General Workflow for Thermochemical Analysis

The determination of thermochemical data for a solid organic compound like (R)-3-
Hydroxypyrrolidin-2-one follows a structured workflow to ensure accurate and reproducible
results.
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Sample Preparation & Characterization

Purity Analysis (e.g., HPLC, NMR)
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Caption: General workflow for the determination of thermochemical properties.

Signaling Pathways and Biological Relevance
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Currently, there is no specific information available in the scientific literature detailing the
involvement of (R)-3-Hydroxypyrrolidin-2-one in specific signaling pathways. Its primary
significance in the field of drug development lies in its utility as a chiral intermediate for the
synthesis of more complex bioactive molecules. The stereochemistry of this compound is
crucial for the desired pharmacological activity of the final drug product.

Conclusion

This technical guide has summarized the available physicochemical data for (R)-3-
Hydroxypyrrolidin-2-one and provided detailed, actionable protocols for the experimental
determination of its key thermochemical properties. While a complete thermochemical dataset
for this compound is not yet published, the methodologies outlined herein for bomb calorimetry
and Differential Scanning Calorimetry provide a clear path for researchers to obtain this
valuable information. The acquisition of such data will undoubtedly facilitate more precise
process modeling, safety assessments, and overall efficiency in the development of
pharmaceuticals that utilize this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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